Cas no 610275-89-3 (6-amino-5-chloropyridine-3-sulfonic Acid)

• Product Name: 6-amino-5-chloropyridine-3-sulfonic Acid
• CAS No: 610275-89-3
• MF: C₅H₅ClN₂O₃S
• MW: 208.622798681259
• MDL: MFCD03426663
• CID: 1624612
• PubChem ID: 1580652
• Update Time: 2025-11-02

6-amino-5-chloropyridine-3-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-chloropyridine-3-sulfonic acid
• 2-Amino-3-chloropyridine-5-sulphonic acid
• AC1LUGLJ
• CTK7E1126
• MolPort-000-680-448
• SBB016404
• AG-A-35729
• AF-399
• AKOS000267437
• CS-0331630
• DB-083234
• AF-399/41040394
• NS-02305
• MFCD03426663
• C5H5ClN2O3S
• DTXSID00364497
• 610275-89-3
• 6-amino-5-chloropyridine-3-sulfonicacid
• 6-amino-5-chloropyridine-3-sulfonic Acid

• MDL： MFCD03426663
• Inchi： 1S/C5H5ClN2O3S/c6-4-1-3(12(9,10)11)2-8-5(4)7/h1-2H,(H2,7,8)(H,9,10,11)
• InChI Key： UGHIHWMRMNWPOR-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 207.9709409g/mol
• Monoisotopic Mass: 207.9709409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 6-amino-5-chloropyridine-3-sulfonic Acid

Comprehensive Guide to 6-amino-5-chloropyridine-3-sulfonic Acid (CAS No. 610275-89-3): Properties, Applications, and Market Insights

6-amino-5-chloropyridine-3-sulfonic Acid (CAS No. 610275-89-3) is a specialized sulfonic acid derivative with significant applications in pharmaceutical and agrochemical research. As a heterocyclic compound, it features a pyridine ring substituted with amino, chloro, and sulfonic acid groups, making it a versatile intermediate for synthesizing more complex molecules. The compound's unique structure contributes to its reactivity and utility in various chemical transformations.

One of the most searched questions about 6-amino-5-chloropyridine-3-sulfonic Acid is its role in drug discovery. Researchers frequently explore its potential as a building block for small-molecule therapeutics, particularly in developing kinase inhibitors and antimicrobial agents. The presence of both amino and sulfonic acid functional groups allows for diverse chemical modifications, enabling the creation of targeted compounds with enhanced bioavailability.

In the context of green chemistry trends, 610275-89-3 has gained attention for its potential in environmentally friendly synthesis routes. Many users search for sustainable alternatives to traditional reagents, and this compound's water solubility (due to the sulfonic acid group) makes it attractive for aqueous-phase reactions. Its stability under various conditions also contributes to reduced waste generation in industrial processes.

The agrochemical industry shows growing interest in 6-amino-5-chloropyridine-3-sulfonic Acid as a precursor for novel crop protection agents. With increasing global focus on food security and sustainable agriculture, researchers are investigating its derivatives as potential fungicides or herbicides with lower environmental impact than conventional products. This aligns with current searches for next-generation agrochemicals with improved selectivity.

From a material science perspective, the compound's molecular structure makes it interesting for developing functional materials. The pyridine-sulfonic acid combination offers opportunities for creating metal-organic frameworks (MOFs) or polymeric materials with specific electronic properties. These applications respond to frequent queries about advanced materials for energy storage and catalysis.

The global market for 6-amino-5-chloropyridine-3-sulfonic Acid reflects its growing importance. Analytical reports indicate increasing demand from pharmaceutical manufacturers and research institutions, particularly in regions with strong life sciences sectors. Pricing trends show stability, though availability can vary depending on production scales of specialty chemical suppliers.

Quality control of 610275-89-3 remains a critical topic, with many users searching for analytical methods to verify purity. Standard characterization techniques include HPLC, mass spectrometry, and NMR spectroscopy. The compound typically appears as a white to off-white crystalline powder with good stability when stored under recommended conditions.

Recent patent analyses reveal innovative applications of 6-amino-5-chloropyridine-3-sulfonic Acid in bioconjugation chemistry and proteomics. These developments address current research trends toward precision medicine and diagnostic tools, answering frequent queries about chemical probes for biological studies.

For researchers working with 610275-89-3, proper handling procedures are essential despite its non-hazardous classification. Common questions involve solubility characteristics (soluble in water and polar organic solvents) and compatibility with various reaction conditions. The compound shows particular utility in nucleophilic substitution reactions and electrophilic aromatic substitutions.

The future outlook for 6-amino-5-chloropyridine-3-sulfonic Acid appears promising, with expanding applications in medicinal chemistry and material science. As synthetic methodologies advance, particularly in flow chemistry and catalytic processes, the compound's accessibility and utility are expected to grow further, meeting the needs of diverse research and industrial applications.